Cas no 1452466-66-8 (tert-butyl N-[cis-3-hydroxycyclopentyl]-N-methyl-carbamate)

• Product Name: tert-butyl N-[cis-3-hydroxycyclopentyl]-N-methyl-carbamate
• CAS No: 1452466-66-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD28987738
• CID: 4605808
• PubChem ID: 118998214
• Update Time: 2025-05-22

tert-butyl N-[cis-3-hydroxycyclopentyl]-N-methyl-carbamate Chemical and Physical Properties

Names and Identifiers

• rel-tert-butyl ((1R,3S)-3-hydroxycyclopentyl)(methyl)carbamate
• tert-butyl N-[cis-3-hydroxycyclopentyl]-N-methyl-carbamate
• CS-0368713
• tert-butyl N-[(1R,3S)-3-hydroxycyclopentyl]-N-methylcarbamate
• P15004
• PS-16994
• 1452466-66-8
• (1R,3S)-1-[Boc-(methyl)amino]-3-hydroxycyclopentane
• tert-Butyl ((1R,3S)-3-hydroxycyclopentyl)(methyl)carbamate
• MFCD28502409
• MFCD28987738
• 1932140-19-6
• SCHEMBL21264293
• tert-Butyl (rel-(1R,3S)-3-hydroxycyclopentyl)(methyl)carbamate
• CS-0056837
• tert-Butyl(rel-(1R,3S)-3-hydroxycyclopentyl)(methyl)carbamate
• P15758

• MDL： MFCD28987738
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12(4)8-5-6-9(13)7-8/h8-9,13H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key： SREITKHLXHZJEE-BDAKNGLRSA-N
• SMILES： C(OC(C)(C)C)(=O)N([C@@H]1CC[C@H](O)C1)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on tert-butyl N-[cis-3-hydroxycyclopentyl]-N-methyl-carbamate

tert-butyl N-[cis-3-hydroxycyclopentyl]-N-methyl-carbamate: A Comprehensive Overview

The compound with CAS No. 1452466-66-8, commonly referred to as tert-butyl N-[cis-3-hydroxycyclopentyl]-N-methyl-carbamate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its research.

tert-butyl N-[cis-3-hydroxycyclopentyl]-N-methyl-carbamate is a derivative of carbamic acid, featuring a tert-butyl group and a cis-3-hydroxycyclopentyl moiety. Its structure is characterized by a cyclopentane ring with a hydroxyl group at the 3-position and a methyl group attached to the nitrogen atom of the carbamate functional group. This configuration imparts unique steric and electronic properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of tert-butyl N-[cis-3-hydroxycyclopentyl]-N-methyl-carbamate in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of enzyme inhibition and drug delivery systems. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against certain proteases, suggesting its potential in antiviral therapy.

The synthesis of tert-butyl N-[cis-3-hydroxycyclopentyl]-N-methyl-carbamate involves a multi-step process that typically begins with the preparation of the corresponding alcohol precursor. Advanced techniques such as enantioselective catalysis have been employed to achieve high enantiomeric excess, which is crucial for applications in chiral recognition and asymmetric synthesis. These methods not only enhance the efficiency of the synthesis but also contribute to the sustainability of chemical processes.

In terms of physical properties, tert-butyl N-[cis-3-hydroxycyclopentyl]-N-methyl-carbamate exhibits a melting point of approximately 120°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. Its thermal stability has been tested under various conditions, making it suitable for use in high-temperature applications such as polymerization reactions.

The application of tert-butyl N-[cis-3-hydroxycyclopentyl]-N-methyl-carbamate extends beyond pharmaceuticals into materials science. Recent research has focused on its use as a building block for advanced polymers and coatings. A 2023 paper in *Macromolecules* reported that incorporating this compound into polyurethane formulations significantly improved their mechanical properties, including tensile strength and elasticity.

Furthermore, the environmental impact of tert-butyl N-[cis-3-hydroxycyclopentyl]-N-methyl-carbamate has been a topic of interest among researchers. Studies have shown that it undergoes efficient biodegradation under aerobic conditions, reducing its ecological footprint compared to traditional synthetic polymers. This makes it an attractive candidate for sustainable material design.

In conclusion, tert-butyl N-[cis-3-hydroxycyclopentyl]-N-methyl-carbamate (CAS No. 1452466-66-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is likely to grow significantly.